Cas no 100301-28-8 (4-[2-(1-methylpyridin-1-ium-2-yl)ethenyl]-n,n-dipropylaniline;iodide)

• Product Name: 4-[2-(1-methylpyridin-1-ium-2-yl)ethenyl]-n,n-dipropylaniline;iodide
• CAS No: 100301-28-8
• MF: C₂₀H₂₇IN₂
• MW: 422.346257448196
• CID: 1125521
• PubChem ID: 71332286
• Update Time: 2025-04-20

4-[2-(1-methylpyridin-1-ium-2-yl)ethenyl]-n,n-dipropylaniline;iodide Chemical and Physical Properties

Names and Identifiers

• 4-[2-(1-methylpyridin-1-ium-2-yl)ethenyl]-N,N-dipropylaniline,iodide
• 4-[2-(1-methylpyridin-1-ium-2-yl)ethenyl]-N,N-dipropylaniline
• iodide
• 2-{2-[4-(Dipropylamino)phenyl]ethenyl}-1-methylpyridin-1-ium iodide
• DTXSID10760764
• 100301-28-8
• Pyridinium, 2-[2-[4-(dipropylamino)phenyl]ethenyl]-1-methyl-, iodide (1:1)
• 4-[2-(1-methylpyridin-1-ium-2-yl)ethenyl]-n,n-dipropylaniline;iodide

• Inchi： 1S/C20H27N2.HI/c1-4-15-22(16-5-2)20-13-10-18(11-14-20)9-12-19-8-6-7-17-21(19)3;/h6-14,17H,4-5,15-16H2,1-3H3;1H/q+1;/p-1
• InChI Key： QNZMVNPCYKMJRA-UHFFFAOYSA-M
• SMILES： [I-].N(C1C=CC(C=CC2C=CC=C[N+]=2C)=CC=1)(CCC)CCC

Computed Properties

• Exact Mass: 394.9102
• Monoisotopic Mass: 422.12190g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 312
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 7.1Ų

Experimental Properties

• PSA: 7.12